Cas no 62473-05-6 (5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione)

5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione structure
62473-05-6 structure
Product Name:5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione
CAS No:62473-05-6
MF:C10H6N2O2S
MW:218.231840610504
CID:443621
PubChem ID:11481368
Update Time:2025-04-19

5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione Chemical and Physical Properties

Names and Identifiers

    • 5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione
    • [1,3]thiazolo[2,3-b]quinazoline-3,5-dione
    • DTXSID50467260
    • 62473-05-6
    • Inchi: 1S/C10H6N2O2S/c13-8-5-15-10-11-7-4-2-1-3-6(7)9(14)12(8)10/h1-4H,5H2
    • InChI Key: KPFKSIPWGCVJKX-UHFFFAOYSA-N
    • SMILES: S1CC(N2C(C3C=CC=CC=3N=C12)=O)=O

Computed Properties

  • Exact Mass: 218.01508
  • Monoisotopic Mass: 218.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 75Ų

Experimental Properties

  • PSA: 49.74
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